3,7-dimethyl-1-(2-oxiranylmethyl)-2,3,6,7-tetrahydro-1H-2,6-purinedione

• Molecular Formula: C10H12N4O3
• Molecular Weight: 236.23 g/mol
• IUPAC Name: 3,7-dimethyl-1-(oxiran-2-ylmethyl)purine-2,6-dione
• InChI: InChI=1S/C10H12N4O3/c1-12-5-11-8-7(12)9(15)14(3-6-4-17-6)10(16)13(8)2/h5-6H,3-4H2,1-2H3
• InChI Key: QQCOBPCJWMENCH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C(=O)N(C(=O)N2C)CC3CO3

Description

3,7-dimethyl-1-(2-oxiranylmethyl)-2,3,6,7-tetrahydro-1H-2,6-purinedione is a useful research compound. Its molecular formula is C10H12N4O3 and its molecular weight is 236.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

and R═R1═CH3). A suspension of 3 g (0.148 mole) of the sodium salt of 3,7-dimethylxanthine (III, 1-Na salt; R═R1═CH3) and 20 mL of epichlorhydrin is heated while stirring at 65-70° for 20 hours. After cooling, the precipitate is filtered out and washed with methylene chloride. The derived solution of IX in methylene chloride is stripped and the grease-like residue is kneaded in absolute ether, yielding 2.7 (77%) of 1-(2,3-epoxypropyl)-3,7-dimethylxanthine, melting point 115-119°, M+ 236 (J-C. Pascal et al, J. Med. Chem., 1985, No. 28, No. 5, pp. 647-652, melting point 116-117°).